Intense red emissive organic crystals with elastic bending ability and optical waveguiding behaviour†
CrystEngComm Pub Date: 2021-03-15 DOI: 10.1039/D1CE00192B
Abstract
Orange (Cry-1O) and red (Cry-1R) emissive crystals with mechanical brittleness and elasticity, respectively, were obtained by modifying the crystallization conditions based on a green emissive molecule. The light transducing capability of Cry-1R in both the straight and bent states indicates the potential application of Cry-1R as an active optical waveguiding medium.
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Journal Name：CrystEngComm
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CAS no.: 16420-30-7
